Cas no 1808068-65-6 (Rac-(4ar,8ar)-octahydro-1h-pyrido[4,3-d][1,3]oxazin-2-one)

Rac-(4aR,8aR)-octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one is a bicyclic heterocyclic compound featuring a fused pyridine-oxazinone structure. Its rigid, stereochemically defined framework makes it a valuable intermediate in pharmaceutical synthesis, particularly for the development of bioactive molecules targeting central nervous system (CNS) disorders. The compound's stability and well-defined stereochemistry enhance its utility in asymmetric synthesis and chiral derivatization. Its octahydro configuration contributes to improved solubility and bioavailability in drug formulations. This scaffold is also of interest in medicinal chemistry for its potential as a conformational constraint in peptidomimetics, offering advantages in receptor binding selectivity and metabolic stability.
Rac-(4ar,8ar)-octahydro-1h-pyrido[4,3-d][1,3]oxazin-2-one structure
1808068-65-6 structure
Product Name:Rac-(4ar,8ar)-octahydro-1h-pyrido[4,3-d][1,3]oxazin-2-one
CAS No:1808068-65-6
MF:C7H12N2O2
MW:156.182381629944
CID:6378221
PubChem ID:124709486
Update Time:2025-08-05

Rac-(4ar,8ar)-octahydro-1h-pyrido[4,3-d][1,3]oxazin-2-one Chemical and Physical Properties

Names and Identifiers

    • 1808068-65-6
    • rac-(4ar,8ar)-octahydro-1h-pyrido[4,3-d][1,3]oxazin-2-one
    • EN300-6805373
    • Rac-(4ar,8ar)-octahydro-1h-pyrido[4,3-d][1,3]oxazin-2-one
    • Inchi: 1S/C7H12N2O2/c10-7-9-6-1-2-8-3-5(6)4-11-7/h5-6,8H,1-4H2,(H,9,10)/t5-,6+/m0/s1
    • InChI Key: KTIJFWWTOYADKJ-NTSWFWBYSA-N
    • SMILES: O1C(N[C@@H]2CCNC[C@H]2C1)=O

Computed Properties

  • Exact Mass: 156.089877630g/mol
  • Monoisotopic Mass: 156.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 50.4Ų

Rac-(4ar,8ar)-octahydro-1h-pyrido[4,3-d][1,3]oxazin-2-one Pricemore >>

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Additional information on Rac-(4ar,8ar)-octahydro-1h-pyrido[4,3-d][1,3]oxazin-2-one

Comprehensive Overview of Rac-(4ar,8ar)-octahydro-1h-pyrido[4,3-d][1,3]oxazin-2-one (CAS No. 1808068-65-6)

The compound Rac-(4ar,8ar)-octahydro-1h-pyrido[4,3-d][1,3]oxazin-2-one (CAS No. 1808068-65-6) is a structurally unique heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its intricate octahydro-1h-pyrido[4,3-d][1,3]oxazin-2-one framework makes it a valuable scaffold for designing novel therapeutics. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders, neurodegenerative diseases, and pain management, aligning with current trends in precision medicine and targeted therapy.

In recent years, the demand for small-molecule modulators with high selectivity and bioavailability has surged, and Rac-(4ar,8ar)-octahydro-1h-pyrido[4,3-d][1,3]oxazin-2-one fits this niche perfectly. Its bridged bicyclic structure offers conformational rigidity, which is crucial for interacting with specific biological targets. This compound is often explored in the context of G-protein-coupled receptors (GPCRs) and ion channels, both of which are hot topics in pharmaceutical research. Users frequently search for terms like "GPCR modulators", "CNS drug candidates", and "heterocyclic bioactive compounds", making this molecule highly relevant to ongoing scientific inquiries.

The synthesis of Rac-(4ar,8ar)-octahydro-1h-pyrido[4,3-d][1,3]oxazin-2-one involves sophisticated stereoselective reactions, which are a focal point for organic chemists. Advanced techniques such as asymmetric catalysis and chiral resolution are often employed to obtain enantiomerically pure forms. This aligns with the growing interest in green chemistry and sustainable synthesis, as researchers seek to minimize waste and improve efficiency. Keywords like "stereoselective synthesis" and "chiral building blocks" are frequently associated with this compound in academic literature and patent filings.

From a pharmacological perspective, Rac-(4ar,8ar)-octahydro-1h-pyrido[4,3-d][1,3]oxazin-2-one exhibits promising blood-brain barrier (BBB) permeability, a critical factor for CNS-targeted drugs. This property is often highlighted in discussions about neurotherapeutics and psychoactive compounds, areas where user searches are dominated by terms like "BBB penetration" and "neuroprotective agents". Additionally, its potential role in epilepsy and neuropathic pain models has been investigated, further cementing its relevance in contemporary research.

The patent landscape surrounding Rac-(4ar,8ar)-octahydro-1h-pyrido[4,3-d][1,3]oxazin-2-one is equally intriguing, with several filings highlighting its utility in combination therapies and drug repurposing. This reflects broader industry trends toward polypharmacology and multi-target drugs, which are frequently searched topics in the context of personalized medicine. The compound’s versatility also extends to its use as a chemical probe for studying biological pathways, making it a staple in high-throughput screening campaigns.

In summary, Rac-(4ar,8ar)-octahydro-1h-pyrido[4,3-d][1,3]oxazin-2-one (CAS No. 1808068-65-6) represents a compelling case study in modern drug discovery. Its structural complexity, biological relevance, and synthetic challenges make it a subject of enduring interest. As the scientific community continues to explore its potential, this compound is likely to remain at the forefront of discussions about innovative therapeutics and cutting-edge chemistry.

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